Cas no 2757916-01-9 (5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine)

• Product Name: 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine
• CAS No: 2757916-01-9
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6386555
• PubChem ID: 165859557
• Update Time: 2025-05-26

5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 2757916-01-9
• EN300-37152443
• 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine

• Inchi： 1S/C17H26N2O2/c1-20-15-9-12-8-13(7-11-3-5-19-6-4-11)17(18)14(12)10-16(15)21-2/h9-11,13,17,19H,3-8,18H2,1-2H3
• InChI Key： NUUCUEBWJLSYLL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(C(C2)CC1CCNCC1)N)OC

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų

Additional information on 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine

Comprehensive Overview of 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine (CAS No. 2757916-01-9)

The compound 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine (CAS No. 2757916-01-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a dihydroindenyl core with a piperidinylmethyl substituent and dimethoxy functional groups. This indane derivative exhibits potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular pathways.

Recent studies have highlighted the growing interest in piperidine-containing compounds like this molecule, owing to their versatile pharmacological properties. Researchers are particularly intrigued by its potential as a central nervous system (CNS) modulator, with some preliminary investigations suggesting possible applications in neuroprotection and cognitive enhancement. The dimethoxy groups at positions 5 and 6 contribute to the molecule's lipophilicity, potentially enhancing its blood-brain barrier permeability—a crucial factor for CNS-targeting therapeutics.

From a synthetic chemistry perspective, CAS 2757916-01-9 represents an interesting challenge due to its stereochemical complexity. The molecule contains multiple chiral centers, making its enantioselective synthesis a topic of active research. Pharmaceutical chemists are exploring various asymmetric synthesis routes to obtain enantiomerically pure forms, as different stereoisomers may exhibit distinct biological activities. This aligns with current industry trends toward developing chirally pure pharmaceuticals for improved efficacy and reduced side effects.

The indan-1-amine scaffold present in this compound shares structural similarities with several clinically approved drugs, which has spurred interest in its potential therapeutic applications. Computational modeling studies suggest that the molecule might interact with various G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation. This has led to speculation about its possible utility in addressing conditions related to neurotransmitter imbalances, though extensive clinical validation would be required.

In the context of drug discovery, 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine serves as a valuable building block for medicinal chemistry programs. Its modular structure allows for diverse chemical modifications, enabling researchers to explore structure-activity relationships systematically. The presence of both basic (amine) and lipophilic (dimethoxy) groups makes it particularly suitable for developing compounds with balanced physicochemical properties—a critical consideration in modern drug design paradigms.

Analytical characterization of this compound presents several interesting aspects. The proton NMR spectrum typically shows distinct patterns for the piperidinyl protons, indane ring system, and methoxy groups, providing clear fingerprints for identity confirmation. Mass spectrometric analysis reveals characteristic fragmentation patterns that aid in structural elucidation. These analytical features are particularly valuable for quality control in pharmaceutical manufacturing processes where this compound might be employed as an intermediate.

From a safety perspective, preliminary toxicological assessments of related indane-amine derivatives suggest generally favorable profiles, though comprehensive studies specific to this molecule would be necessary for any therapeutic application. The compound's stability under various pH conditions and its photostability are currently being investigated, as these factors significantly influence formulation development and shelf-life considerations for potential drug products.

The synthesis of CAS 2757916-01-9 typically involves multi-step organic transformations, with key steps including the construction of the indane core, introduction of the piperidine moiety, and subsequent functional group manipulations. Recent advances in green chemistry approaches have been applied to optimize these synthetic routes, reducing hazardous byproducts and improving overall atom economy—an important consideration in sustainable pharmaceutical manufacturing.

In the broader context of drug discovery trends, this compound exemplifies the pharmaceutical industry's continued focus on nitrogen-containing heterocycles. The piperidine ring, in particular, remains one of the most prevalent structural motifs in approved drugs, appearing in approximately 20% of all small-molecule pharmaceuticals. This prevalence underscores the importance of compounds like 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine as valuable starting points for therapeutic development.

Future research directions for this compound may include detailed pharmacokinetic studies to understand its absorption, distribution, metabolism, and excretion profiles. Additionally, structure-based drug design approaches could be employed to optimize its interactions with specific biological targets. The growing availability of cryo-EM structures for various receptors may facilitate more precise molecular modeling studies with this compound and its derivatives.

From an intellectual property standpoint, 2757916-01-9 and related analogs have been the subject of several patent applications, reflecting the commercial potential perceived in this chemical space. These patents typically claim novel synthetic methods, specific crystalline forms, or therapeutic applications—highlighting the multifaceted value of this molecular scaffold in pharmaceutical innovation.

As the field of precision medicine advances, compounds with such specific structural features may find applications in targeted therapies. The ability to fine-tune both the indane and piperidine components offers opportunities to develop selective agents for particular patient populations or disease subtypes. This aligns with current trends toward personalized healthcare solutions in the pharmaceutical industry.

In conclusion, 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-amine represents a fascinating case study in modern medicinal chemistry. Its unique structural features, combined with the growing understanding of indane and piperidine pharmacophores, position it as a compound of significant interest for both academic researchers and pharmaceutical developers. While much remains to be explored regarding its specific biological activities and potential therapeutic applications, its chemical properties and synthetic accessibility make it a valuable asset in the ongoing pursuit of novel bioactive molecules.